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Compound of Interest

Compound Name: 4-Ethylhexanenitrile

Cat. No.: B15324066 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical

properties of 4-Ethylhexanenitrile. Due to the limited availability of experimentally determined

data in public-access literature and databases, this guide presents computed properties

sourced from computational chemistry databases. Furthermore, it outlines standardized

experimental protocols for the determination of key physicochemical parameters, offering a

foundational methodology for laboratory investigation of this and similar organic nitrile

compounds.

Core Physicochemical Data
The following table summarizes the computed physicochemical properties of 4-
Ethylhexanenitrile. It is critical to note that these values are predictions based on

computational models and have not been experimentally verified.[1]
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Property Value Source

IUPAC Name 4-ethylhexanenitrile PubChem

CAS Number 82598-77-4 PubChem

Molecular Formula C₈H₁₅N PubChem

Molecular Weight 125.21 g/mol PubChem

Canonical SMILES CCC(CC)CCC#N PubChem

InChI
InChI=1S/C8H15N/c1-3-8(4-

2)6-5-7-9/h8H,3-6H2,1-2H3
PubChem

InChIKey
XHUWROVEEFXLID-

UHFFFAOYSA-N
PubChem

XLogP3-AA (LogP) 2.7 PubChem

Topological Polar Surface Area 23.8 Å² PubChem

Hydrogen Bond Donor Count 0 PubChem

Hydrogen Bond Acceptor

Count
1 PubChem

Rotatable Bond Count 4 PubChem

Note: Boiling point, melting point, density, and solubility data for 4-Ethylhexanenitrile are not

readily available from experimental sources and have not been reported as computed values in

the searched databases.

Experimental Protocols for Physicochemical
Characterization
The following sections detail standardized laboratory procedures for determining the key

physicochemical properties of a liquid organic compound such as 4-Ethylhexanenitrile.

Determination of Boiling Point
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The boiling point of a liquid is a fundamental physical property that can be determined using

several methods, including the Thiele tube method, which is suitable for small sample volumes.

Thiele Tube Method:

Sample Preparation: A small amount of the liquid sample (approximately 0.5 mL) is placed

into a small test tube or a Durham tube. A capillary tube, sealed at one end, is then inverted

and placed into the liquid in the test tube.

Apparatus Setup: The test tube is attached to a thermometer, ensuring the sample is level

with the thermometer bulb. This assembly is then placed into a Thiele tube containing a high-

boiling point liquid, such as mineral oil or silicone oil.

Heating: The side arm of the Thiele tube is gently heated with a Bunsen burner or a micro-

burner. The design of the Thiele tube promotes convection currents, ensuring uniform

heating of the oil bath.

Observation: As the temperature rises, a steady stream of bubbles will emerge from the

inverted capillary tube. Heating is continued until the bubbling is rapid and continuous.

Boiling Point Determination: The heat source is then removed, and the apparatus is allowed

to cool. The boiling point is the temperature at which the liquid is drawn back into the

capillary tube. This process should be repeated to ensure accuracy.

Determination of Density
The density of a liquid can be accurately determined by measuring the mass of a known

volume of the substance.

Procedure:

Tare the Balance: Place a clean, dry volumetric flask (e.g., 5 or 10 mL) on an analytical

balance and tare the balance to zero.

Measure the Volume: Carefully fill the volumetric flask with the liquid sample up to the

calibration mark. Ensure the meniscus is read at eye level.
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Measure the Mass: Place the filled volumetric flask on the tared analytical balance and

record the mass of the liquid.

Calculate Density: The density is calculated by dividing the mass of the liquid by its volume

(ρ = m/V). The measurement should be performed at a recorded temperature, as density is

temperature-dependent.

Determination of Melting Point
For solid organic compounds, the melting point is a crucial indicator of purity. While 4-
Ethylhexanenitrile is expected to be a liquid at room temperature, this protocol is included for

broader applicability.

Capillary Method:

Sample Preparation: A small amount of the finely powdered solid organic compound is

packed into a capillary tube, which is sealed at one end.

Apparatus Setup: The capillary tube is attached to a thermometer, and the assembly is

placed in a melting point apparatus (e.g., a Thiele tube with a heating oil or an electrically

heated block).

Heating: The apparatus is heated slowly and steadily.

Melting Point Range: The temperature at which the first drop of liquid appears and the

temperature at which the entire solid has melted are recorded. This range is the melting point

of the compound. A narrow melting point range is indicative of a pure substance.

Determination of Solubility
The solubility of an organic compound in various solvents provides insights into its polarity and

potential intermolecular interactions.

Qualitative Solubility Testing:

Solvent Selection: A range of solvents with varying polarities should be selected, such as

water, ethanol, acetone, diethyl ether, and hexane.
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Procedure: In a series of small test tubes, add a small, measured amount of 4-
Ethylhexanenitrile (e.g., 0.1 mL). To each test tube, add a measured amount of a different

solvent (e.g., 1 mL), starting with the least polar solvent.

Observation: After each addition, the mixture is agitated and observed for dissolution. The

compound is classified as soluble if it forms a homogeneous solution. The results are

recorded as soluble, partially soluble, or insoluble for each solvent.

Logical Workflow for Characterization
The following diagram illustrates a typical workflow for the synthesis and subsequent

characterization of a novel liquid organic compound like 4-Ethylhexanenitrile.
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Workflow for Synthesis and Characterization

This workflow begins with the chemical synthesis of the target compound, followed by standard

workup procedures to isolate the crude product.[2][3] Purification, typically through distillation

for a liquid compound, is then performed. The purified compound subsequently undergoes a
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series of characterization experiments. Physicochemical properties such as boiling point,

density, and solubility are determined.[4][5] Spectroscopic techniques, including Gas

Chromatography-Mass Spectrometry (GC-MS) for purity assessment and molecular weight

determination, Nuclear Magnetic Resonance (NMR) spectroscopy for structural elucidation,

and Infrared (IR) spectroscopy for functional group identification, are employed to fully

characterize the synthesized molecule.[4][6][7][8][9][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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